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Compound of Interest

Compound Name: GSK3326595

Cat. No.: B607829

For Researchers, Scientists, and Drug Development Professionals: A comprehensive guide to
the safe handling, operation, and disposal of GSK3326595, a potent protein arginine
methyltransferase 5 (PRMT5) inhibitor.

GSK3326595 is an orally available, selective small molecule inhibitor of PRMT5 with potential
antineoplastic activities.[1][2] As an investigational compound with high potency, stringent
adherence to safety protocols is imperative to minimize exposure risk to laboratory personnel.
[3][4] This guide provides essential, immediate safety and logistical information, including
operational and disposal plans, to ensure the safe and effective use of this compound in a
research setting.

Compound Characteristics

A summary of the key physical and chemical properties of GSK3326595 is provided below.
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Property

Value

Source

Chemical Name

6-[(1-acetyl-4-

piperidinyl)amino]-N-[(2S)-3-

(3,4-dihydro-2(1H)-
isoquinolinyl)-2-

hydroxypropyl]-4-

pyrimidinecarboxamide

[5](6]

Molecular Formula C24H32N603 [5]1[6]
Molecular Weight 452.6 g/mol [5][6]
Appearance Solid [6]
Purity >98% [6]
Solubility Soluble in DMSO [5][6]
Storage -20°C [6]
Stability >4 years at -20°C [6]

Hazard Identification and Risk Assessment

GSK3326595 should be treated as a hazardous substance.[6] Due to its potent biological
activity as a PRMT?5 inhibitor, inhalation, ingestion, or skin/eye contact may cause adverse
health effects.[6] As with many investigational drugs, comprehensive toxicity data may be
limited, and the compound should be handled as if it were a potent toxin.[4]

A thorough risk assessment should be conducted prior to any handling activities. This
assessment should consider the quantity of the compound being used, the procedures being
performed, and the potential for aerosol generation.

Personal Protective Equipment (PPE) and
Engineering Controls

A multi-layered approach to protection, combining engineering controls and personal protective
equipment, is essential for minimizing exposure.
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For handling powdered GSK3326595, especially during weighing and initial solubilization, the
use of a containment system is strongly recommended.

Control Level Description

A certified chemical fume hood is the minimum
requirement. For highly potent compounds like
GSK3326595, a containment ventilated
enclosure (CVE), also known as a powder

Primary Containment containment hood or balance enclosure, is
highly recommended to minimize the risk of
inhaling airborne particles. For larger quantities
or frequent handling, a glovebox or flexible

isolator provides the highest level of protection.

[3]7]

Work should be conducted in a designated area
_ within the laboratory, with restricted access. The

Secondary Containment )
work surface should be covered with absorbent,

disposable bench paper.

The following PPE is mandatory when handling GSK3326595 in solid or solution form.
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PPE Item Specifications Rationale
Double-gloving with nitrile Provides a barrier against skin
gloves is required. The outer contact. Double-gloving offers
Gloves gloves should be changed additional protection in case of

immediately upon
contamination.

a tear or puncture in the outer

glove.

Eye Protection

Chemical safety goggles or a
face shield worn over safety

glasses.

Protects eyes from splashes

and airborne particles.[8]

Lab Coat

A disposable, back-closing
gown made of a low-linting

material.[8]

Protects personal clothing and

skin from contamination.

Respiratory Protection

For weighing and handling the
solid compound outside of a
containment system, a NIOSH-
approved respirator (e.g., N95
or higher) is required.[8] For
higher-risk procedures, a
powered air-purifying respirator
(PAPR) may be necessary.[3]
[°]

Prevents inhalation of airborne

particles.

Operational Plan: Step-by-Step Handling

Procedures

The following workflow outlines the key steps for the safe handling of GSK3326595.
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Caption: Workflow for the safe handling of GSK3326595.
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This protocol provides a step-by-step guide for the preparation of a stock solution of
GSK3326595.

e Preparation:
o Don all required PPE as specified in the table above.

o Prepare the work area within a certified chemical fume hood or other containment device
by covering the surface with disposable bench paper.

o Assemble all necessary equipment: analytical balance, weigh paper, spatula, vortex mixer,
and appropriate vials for the stock solution and aliquots.

e Weighing the Compound:
o Tare the analytical balance with a piece of weigh paper inside.

o Carefully weigh the desired amount of GSK3326595 solid onto the weigh paper. Fora 1
ml 10 mM stock solution, 4.526 mg is required.

o Record the exact weight.
e Solubilization:
o Carefully transfer the weighed GSK3326595 powder into an appropriate vial.

o Add the calculated volume of DMSO to the vial. For a 10 mM solution with 4.526 mg of
compound, add 1 ml of DMSO.

o Cap the vial securely and vortex until the solid is completely dissolved. Gentle warming
may be applied if necessary.

» Aliquoting and Storage:

o Once the stock solution is fully dissolved, aliquot it into smaller, single-use volumes to
avoid repeated freeze-thaw cycles.
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o Clearly label all aliquot vials with the compound name, concentration, solvent, and date of
preparation.

o Store the stock solution and aliquots at -20°C, protected from light.

Disposal Plan

All waste generated during the handling of GSK3326595 must be considered hazardous.

Waste Stream Disposal Procedure

All contaminated solid waste, including gloves,
) gowns, weigh paper, and bench paper, should
Solid Waste ] ]
be collected in a dedicated, clearly labeled

hazardous waste container.

Unused solutions of GSK3326595 and
contaminated solvents should be collected in a
o designated, sealed, and clearly labeled
Liquid Waste o ) )
hazardous liquid waste container. Do not mix
with other waste streams unless compatibility

has been confirmed.

Contaminated needles, syringes, and other
Sharps sharps must be disposed of in a designated

sharps container for hazardous chemical waste.

All waste must be disposed of in accordance with institutional, local, and national regulations
for hazardous chemical waste. Consult your institution's Environmental Health and Safety
(EHS) department for specific guidance.

By adhering to these guidelines, researchers can safely handle GSK3326595 while minimizing
the risk of exposure and ensuring the integrity of their experiments. Building a strong
foundation of safety and trust is paramount when working with potent investigational
compounds.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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